4-[(4-tert-butylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-[(4-tert-butylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C24H26N2O4S/c1-24(2,3)18-11-15-20(16-12-18)31(28,29)26-19-13-9-17(10-14-19)23(27)25-21-7-5-6-8-22(21)30-4/h5-16,26H,1-4H3,(H,25,27)
• InChI Key: YHSVFZPPUSNPEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

4-[(4-tert-butylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide, also known as BAY-678, is a compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research. This compound belongs to the class of sulfonylurea compounds that are known to have anti-tumor properties.

Scientific Research Applications

Molecular Structure and Crystal Packing

The compound 4-[(4-tert-butylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide is involved in the molecular structure of bosentan monohydrate, which forms a U-shaped channel around a chain of twisted pyrimidine rings. The crystal packing of this compound is stabilized by various hydrogen bonds and weak intermolecular interactions, contributing to its structural integrity and potential applications in material science and molecular engineering (Kaur et al., 2012).

Building Blocks for Molecular Electronics

This compound serves as a precursor for oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires in molecular electronics, illustrating its significance in the development of advanced electronic materials and devices. The efficient synthetic transformations involving this compound highlight its utility in crafting molecular wires for electronic applications (Stuhr-Hansen et al., 2005).

Organic Synthesis Building Blocks

The tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, derived from this compound, act as N-(Boc) nitrone equivalents in organic synthesis. These derivatives are valuable for their role in producing N-(Boc)hydroxylamines, demonstrating the compound's utility as a versatile building block in synthetic organic chemistry (Guinchard et al., 2005).

Future Directions

For more details, you can refer to the Sigma-Aldrich product page. Unfortunately, analytical data for this product is not provided by Sigma-Aldrich, so additional literature searches may be necessary.